Cas no 55974-70-4 (Hydrazine,[4-(phenylmethoxy)phenyl]-, hydrochloride (1:?))

• Product Name: Hydrazine,[4-(phenylmethoxy)phenyl]-, hydrochloride (1:?)
• CAS No: 55974-70-4
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• CID: 366835
• PubChem ID: 3016725
• Update Time: 2025-04-19

Hydrazine,[4-(phenylmethoxy)phenyl]-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• Hydrazine,[4-(phenylmethoxy)phenyl]-, hydrochloride (1:?)
• 4-BENZYLOXYPHENYLHYDRAZINE HYDROCHLORIDE
• 1-[4-(BENZYLOXY)PHENYL]HYDRAZINE HYDROCHLORIDE
• (4-(Benzyloxy)phenyl)hydrazine HCl
• 52068-30-1
• 4-Benzyloxyphenylhydrazine, HCl
• E6366B38VG
• 4-phenylmethoxyphenylhydrazine hydrochloride
• [4-(Phenylmethoxy)phenyl]hydrazine hydrochloride
• (4-(benzyloxy)phenyl)hydrazine hydrochloride
• OVNUPJXMCMTQCN-UHFFFAOYSA-N
• p-(benzyloxy)phenylhydrazine hydrochloride
• AM9951
• FT-0600018
• NS00060745
• [4-(benzyloxy)phenyl]hydrazine hydrochloride
• DTXSID60200049
• p-benzyloxyphenylhydrazine hydrochloride
• [4-(Benzyloxy)phenyl]hydrazine monohydrochloride
• (4-(benzyloxy)phenyl)hydrazinehydrochloride
• EN300-311559
• Hydrazine, [4-(phenylmethoxy)phenyl]-, hydrochloride (1:1)
• A828911
• EINECS 257-636-9
• 4-(Benzyloxy)phenylhydrazine hydrochloride
• (4-(Benzyloxy)phenyl)hydrazine monohydrochloride
• 55974-70-4
• Hydrazine, [4-(phenylmethoxy)phenyl]-, monohydrochloride
• 4-benzyloxy-phenylhydrazine hydrochloride
• (4-benzyloxy-phenyl)-hydrazine hydrochloride salt
• 4-benzyloxyphenyl-hydrazine hydrochloride
• (4-Benzyloxy-phenyl)-hydrazine hydrogen chloride
• (4-Benzyloxyphenyl)hydrazine monohydrochloride
• (4-BENZYLOXYPHENYL)HYDRAZINE HCL
• (4-benzyloxy-phenyl)-hydrazine hydrochloride
• MFCD00137741
• 4-Benzyloxyphenylhydrazine HCl
• 4-benzyloxyphenylhydrazine-hydrochloride
• J-514508
• CS-W019438
• SCHEMBL101231
• FT-0695614
• 4-Benzyloxy phenyl hydrazine hydrochloride
• AKOS001475832
• SY017753
• (4-phenylmethoxyphenyl)hydrazine;hydrochloride
• (4-Benzyloxyphenyl)hydrazine hydrochloride

• Inchi： 1S/C13H14N2O.ClH/c14-15-12-6-8-13(9-7-12)16-10-11-4-2-1-3-5-11;/h1-9,15H,10,14H2;1H
• InChI Key： OVNUPJXMCMTQCN-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)NN)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.08700
• Monoisotopic Mass: 250.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28000
• LogP: 4.12650